Cas no 58880-22-1 ((12S,13S)-9-Deoxy-12,13-epoxy-12,13-dihydro-9-oxoleucomycin V=3,4''-diacetate)

• Product Name: (12S,13S)-9-Deoxy-12,13-epoxy-12,13-dihydro-9-oxoleucomycin V=3,4''-diacetate
• CAS No: 58880-22-1
• Molecular Formula: C₃₉H₆₁NO₁₆
• Molecular Weight: 799.898753881454
• CID: 1611352
• PubChem ID: 6446048

(12S,13S)-9-Deoxy-12,13-epoxy-12,13-dihydro-9-oxoleucomycin V=3,4''-diacetate Properties

Names and Identifiers

• (14E)-9-{[5-{[5-(acetyloxy)-4-hydroxy-4,6-dimethyltetrahydro-2H-pyran-2-yl]oxy}-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}-8-methoxy-3,12-dimethyl-5,13-dioxo-10-(2-oxoethyl)-4,17-dioxabicyclo[14.1.0]heptadec-14-en-7-yl acetate (non-
• (14E)-9-{[5-{[5-(acetyloxy)-4-hydroxy-4,6-dimethyltetrahydro-2H-pyran-2-yl]oxy}-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}-8-methoxy-3,12-dimethyl-5,13-dioxo-10-(2-oxoethyl)-4,1
• [(14E)-9-[5-(5-acetyloxy-4-hydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-8-methoxy-3,12-dimethyl-5,13-dioxo-10-(2-oxoethyl)-4,17-dioxabicyclo[14.1.0]heptadec-14-e
• (12S,13S)-9-Deoxy-12,13-epoxy-12,13-dihydro-9-oxoleucomycin V 3,4''-diacetate
• (12S,13S)-9-Deoxy-12,13-epoxy-12,13-dihydro-9-oxoleucomycin V=3,4''-diacetate
• Deltamycin A1
• Leucomycin V, 9-deoxy-12,13-epoxy-12,13-dihydro-9-oxo-, 3,4B-diacetate, (12S,13S)-
• AKOS040746745
• BRN 1418066
• 58880-22-1
• [(14E)-9-[5-(5-acetyloxy-4-hydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-8-methoxy-3,12-dimethyl-5,13-dioxo-10-(2-oxoethyl)-4,17-dioxabicyclo[14.1.0]heptadec-14-en-7-yl] acetate
• Leucomycin V, 9-deoxy-12,13-epoxy-12,13-dihydro-9-oxo-, 3,4(sup B)-diacetate, (12S,13S)-
• (E)-9-((5-((5-acetoxy-4-hydroxy-4,6-dimethyltetrahydro-2H-pyran-2-yl)oxy)-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-8-methoxy-3,12-dimethyl-5,13-dioxo-10-(2-oxoethyl)-4,17-dioxabicyclo[14.1.0]heptadec-14-en-7-yl acetate
• DTXSID401131854

• InChIKey： BSLHJKFVBDZBEO-VAWYXSNFSA-N
• Inchi： 1S/C39H61NO16/c1-19-15-25(13-14-41)35(36(48-10)29(52-23(5)42)17-30(45)49-20(2)16-28-27(54-28)12-11-26(19)44)56-38-33(46)32(40(8)9)34(21(3)51-38)55-31-18-39(7,47)37(22(4)50-31)53-24(6)43/h11-12,14,19-22,25,27-29,31-38,46-47H,13,15-18H2,1-10H3/b12-11+
• SMILES： O(C1CC(C)(C(C(C)O1)OC(C)=O)O)C1C(C)OC(C(C1N(C)C)O)OC1C(C(CC(=O)OC(C)CC2C(C=CC(C(C)CC1CC=O)=O)O2)OC(C)=O)OC |t:40|

Computed Properties

• Exact Mass: 799.39903486g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 12
• Monoisotopic Mass: 799.39903486g/mol
• Heavy Atom Count: 56
• Complexity: 1410
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 17
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 215Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminoglycosides